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Compound of Interest

Compound Name: 2-Chloro-4-iodonicotinaldehyde

Cat. No.: B111964 Get Quote

Synthesis of 2-Chloro-4-iodonicotinaldehyde
A plausible and effective synthetic route to 2-Chloro-4-iodonicotinaldehyde involves a two-

step process starting from the commercially available 2-chloro-3-iodopyridine. The synthesis

proceeds via a lithiation reaction followed by formylation.

Synthetic Pathway
The overall synthetic scheme is presented below:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 4 Tech Support

https://www.benchchem.com/product/b111964?utm_src=pdf-interest
https://www.benchchem.com/product/b111964?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b111964?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Synthetic Pathway to 2-Chloro-4-iodonicotinaldehyde

Step 1: Lithiation

Step 2: Formylation

2-Chloro-3-iodopyridine

Lithium diisopropylamide (LDA)
THF, -78 °C

Lithiated Intermediate

Ethyl Formate
-78 °C to rt

2-Chloro-4-iodonicotinaldehyde
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Characterization Workflow for 2-Chloro-4-iodonicotinaldehyde

Synthesized Crude Product

Purification
(e.g., Column Chromatography)

Purity Assessment
(GC/HPLC)

Structural Elucidation

Physical Properties
(Melting Point, Appearance)¹H and ¹³C NMR Spectroscopy Mass Spectrometry

Fully Characterized
2-Chloro-4-iodonicotinaldehyde
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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